Cas no 83548-70-3 (5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e]tetrazolo[1,5-c]pyrimidine)

• Product Name: 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e]tetrazolo[1,5-c]pyrimidine
• CAS No: 83548-70-3
• MF: C₁₁H₁₁N₅S
• MW: 245.303539514542
• CID: 988968
• PubChem ID: 340052
• Update Time: 2025-04-20

5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e]tetrazolo[1,5-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-8,9,10,11-tetrahydro[1]benzothieno[3,2-e]tetrazolo[1,5-c]pyrimidine
• NSC369333
• DTXSID60321066
• SR-01000392421
• SR-01000392421-1
• NSC-369333
• AKOS001061601
• 83548-70-3
• Z56885739
• 7-Methyl-10-thia-3,4,5,6,8-pentazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2,4,7,11(16)-pentaene
• STK843169

• Inchi： 1S/C11H11N5S/c1-6-12-11-9(10-13-14-15-16(6)10)7-4-2-3-5-8(7)17-11/h2-5H2,1H3
• InChI Key： OPXLLHARWLPPHK-UHFFFAOYSA-N
• SMILES： S1C2=C(C3=NN=NN3C(C)=N2)C2=C1CCCC2

Computed Properties

• Exact Mass: 245.07351655g/mol
• Monoisotopic Mass: 245.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų